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Compound of Interest

Compound Name: 4-Borono-2-nitrobenzoic acid

Cat. No.: B1347198

4-Borono-2-nitrobenzoic Acid: A Technical
Overview

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide provides a summary of the available information for 4-Borono-2-
nitrobenzoic acid. It should be noted that this compound is not extensively documented in
publicly available scientific literature, which limits the depth of information that can be provided
regarding experimental protocols and biological activity.

Core Compound Identification

Chemical Name: 4-Borono-2-nitrobenzoic acid CAS Number: 80500-28-3

Chemical Structure

Caption: Chemical structure of 4-Borono-2-nitrobenzoic acid.

Physicochemical Data

Due to the limited available data, a comprehensive table of physical and chemical properties
cannot be provided. The basic molecular information is as follows:
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Property Value
Molecular Formula C7HeBNOs
Molecular Weight 210.94 g/mol

Synthesis and Experimental Protocols

A detailed, validated experimental protocol for the synthesis of 4-Borono-2-nitrobenzoic acid
Is not readily available in peer-reviewed scientific literature. The compound is listed by several
chemical suppliers, indicating that synthetic routes exist, but these are likely proprietary.

Biological Activity and Signaling Pathways

There is currently no significant information available in the public domain regarding the
biological activity of 4-Borono-2-nitrobenzoic acid. Consequently, no signaling pathways
involving this compound can be described or visualized. Boronic acids as a class, however, are
known to have various biological applications, including as enzyme inhibitors.[1][2]

Note on a Related Compound: 4-Bromo-2-
nitrobenzoic Acid

It is important to distinguish 4-Borono-2-nitrobenzoic acid from the more extensively
documented compound, 4-Bromo-2-nitrobenzoic acid (CAS: 99277-71-1). The structural
difference is the presence of a bromine atom instead of a boronic acid group at the 4-position.

This bromo-analogue is a known intermediate in the synthesis of various pharmaceutical
compounds, including the anticancer agent Lonafarnib.[3][4] A general synthesis for 4-Bromo-
2-nitrobenzoic acid involves the diazotization of 4-amino-2-nitrobenzoic acid followed by a
Sandmeyer-type reaction with cuprous bromide.[3]

Summary and Future Outlook

4-Borono-2-nitrobenzoic acid is a defined chemical entity with limited available data. For
researchers and drug development professionals, this compound represents a largely
unexplored area. Its structural features, a nitro group and a boronic acid moiety, suggest
potential for applications in medicinal chemistry, particularly as boronic acids are known to
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interact with biological targets. However, without experimental data, its utility remains
speculative. Further research is required to determine its physicochemical properties, develop
reliable synthetic routes, and investigate any potential biological activity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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